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1-Nitrohexane 1-Nitrohexane 1-nitrohexane is a clear colorless liquid. Insoluble in water. (NTP, 1992)
1-nitrohexane is a primary nitroalkane that is hexane substituted by a nitro group at position 1. It has a role as a human urinary metabolite. It derives from a hydride of a hexane.
Brand Name: Vulcanchem
CAS No.: 646-14-0
VCID: VC0014973
InChI: InChI=1S/C6H13NO2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3
SMILES: CCCCCC[N+](=O)[O-]
Molecular Formula: C6H13NO2
Molecular Weight: 131.17 g/mol

1-Nitrohexane

CAS No.: 646-14-0

Reference Standards

VCID: VC0014973

Molecular Formula: C6H13NO2

Molecular Weight: 131.17 g/mol

1-Nitrohexane - 646-14-0

CAS No. 646-14-0
Product Name 1-Nitrohexane
Molecular Formula C6H13NO2
Molecular Weight 131.17 g/mol
IUPAC Name 1-nitrohexane
Standard InChI InChI=1S/C6H13NO2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3
Standard InChIKey FEYJIFXFOHFGCC-UHFFFAOYSA-N
SMILES CCCCCC[N+](=O)[O-]
Canonical SMILES CCCCCC[N+](=O)[O-]
Boiling Point 356 to 358 °F at 760 mm Hg (NTP, 1992)
193.0 °C
Density 0.939 (NTP, 1992)
Physical Description 1-nitrohexane is a clear colorless liquid. Insoluble in water. (NTP, 1992)
Description 1-nitrohexane is a clear colorless liquid. Insoluble in water. (NTP, 1992)
1-nitrohexane is a primary nitroalkane that is hexane substituted by a nitro group at position 1. It has a role as a human urinary metabolite. It derives from a hydride of a hexane.
Solubility Insoluble (NTP, 1992)
Synonyms nitrohexane
PubChem Compound 12589
Last Modified Nov 11 2021
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